Cas no 1558139-94-8 (5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid)

• Product Name: 5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid
• CAS No: 1558139-94-8
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 5265540
• Update Time: 2026-03-09

5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid, 5,7-dimethyl-
• 5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid

• Inchi： 1S/C9H9N3O2/c1-5-7-3-10-4-11-12(7)6(2)8(5)9(13)14/h3-4H,1-2H3,(H,13,14)
• InChI Key： JRXDOBHGPFTMAQ-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C(O)=O)C(C)=C1C=NC=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines

Additional information on 5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid

Introduction to 5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid (CAS No. 1558139-94-8)

5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1558139-94-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolotriazine class, a structural motif known for its broad spectrum of biological activities. The presence of multiple nitrogen atoms in its ring system imparts unique electronic and steric properties, making it a versatile scaffold for drug discovery and development.

The molecular structure of 5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid consists of a fused tricyclic system comprising a pyrrole ring fused to a triazine moiety. The substitution pattern at the 5- and 7-positions with methyl groups enhances the compound's stability and influences its interactions with biological targets. The carboxylic acid functionality at the 6-position further expands its potential applications in medicinal chemistry by allowing for derivatization into amides, esters, or salts, which can modulate pharmacokinetic and pharmacodynamic properties.

In recent years, there has been growing interest in exploring the pharmacological potential of 5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid and its derivatives. Preliminary studies have suggested that this compound exhibits promising biological activities across multiple disease pathways. For instance, research has indicated that derivatives of this scaffold may possess anti-inflammatory and immunomodulatory effects, making them relevant for the development of therapies targeting autoimmune and inflammatory disorders. Additionally, the structural features of 5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid have been investigated for their potential role in inhibiting certain kinases and enzymes involved in cancer progression.

One of the most compelling aspects of 5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid is its ability to serve as a privileged scaffold for generating novel bioactive molecules. The heterocyclic system provides a rich array of hydrogen bonding donors and acceptors, as well as hydrophobic pockets that can interact with specific residues in biological targets. This structural versatility has enabled chemists to design libraries of derivatives with tailored properties for optimizing potency and selectivity. Recent advances in computational chemistry and high-throughput screening have further accelerated the discovery process by allowing rapid virtual screening and experimental validation of candidate compounds.

The synthesis of 5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the tricyclic system requires precise control over reaction conditions to ensure high yield and purity. Strategies such as cyclocondensation reactions between appropriate precursors followed by functional group manipulations have been employed to access this scaffold efficiently. Additionally, modern synthetic methodologies including transition metal-catalyzed cross-coupling reactions have been utilized to introduce desired substituents at specific positions on the ring system.

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